Einecs 276-111-5

Specification

• CAS No.: 71873-01-3
• Molecular Formula: C20H38N2O3S
• Molecular Weight: 386.6 g/mol
• IUPAC Name: 2-dodecylbenzenesulfonic acid;ethane-1,2-diamine
• Standard InChI: InChI=1S/C18H30O3S.C2H8N2/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;3-1-2-4/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);1-4H2
• Standard InChI Key: SMZNRMYICJJMOO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)O.C(CN)N

Introduction

Key Findings

Einecs 276-111-5, identified by the CAS number 67952-66-3, is a chemical compound with the molecular formula C₂₀H₃₈N₂O₃S and a molecular weight of 386.6 g/mol. Structurally, it is a salt formed between 2-dodecylbenzenesulfonic acid and ethane-1,2-diamine. Current data classify it as a research-grade substance with no approved human or veterinary applications. Regulatory frameworks such as REACH govern its use, requiring rigorous hazard assessments and registration for manufacturers or importers handling over one ton annually. Limited toxicity data suggest potential hazards, including skin irritation and environmental risks, though detailed toxicological profiles remain understudied.

Identification and Structural Characteristics

Table 1: Molecular Properties

Property	Value
CAS No.	67952-66-3
Molecular Formula	C₂₀H₃₈N₂O₃S
Molecular Weight	386.6 g/mol
IUPAC Name	2-dodecylbenzenesulfonic acid; ethane-1,2-diamine
EINECS Number	276-111-5

Synthesis and Physicochemical Properties

Physicochemical Behavior

The compound’s properties are inferred from its components:

• Hydrophobicity: The dodecyl chain imparts lipid solubility, enabling surfactant-like behavior.

• Acid-Base Stability: The sulfonate group provides resistance to hydrolysis under acidic conditions.

• Thermal Decomposition: Likely decomposes above 200°C, releasing sulfur oxides and nitrogen compounds.

Applications and Industrial Use

Research Applications

Einecs 276-111-5 is restricted to non-clinical research, primarily in materials science and surfactant chemistry. Its amphiphilic structure suggests potential as:

• Emulsifiers: Stabilizing oil-water interfaces in industrial formulations.

• Corrosion Inhibitors: Sulfonate salts are known to protect metal surfaces.

Requirement	Status
REACH Registration	Mandatory for >1 ton/year
Hazard Communication	Safety Data Sheets (SDS) required
Environmental Monitoring	Subject to biodegradation testing

Regulatory and Environmental Considerations

REACH Compliance

Einecs 276-111-5 falls under Annex XIV of REACH if identified as a Substance of Very High Concern (SVHC). Key obligations include:

• Authorization: Use permitted only with ECHA approval.

• Restriction: Limits on production volumes or specific applications.

Environmental Impact

The compound’s logP (octanol-water partition coefficient) is estimated to be >4, indicating high lipid solubility and potential bioaccumulation. Mitigation strategies include:

• Wastewater Treatment: Advanced oxidation processes to degrade sulfonate groups.

• Biomonitoring: Tracking concentrations in industrial effluent.

Future Research Directions

Toxicity Studies

Priority areas include:

• Chronic Exposure Effects: Long-term rodent studies to assess carcinogenicity.

• Aquatic Toxicity: LC₅₀ determinations for fish and Daphnia magna.

Alternative Formulations

Developing green surfactants with reduced environmental persistence could mitigate risks associated with sulfonate salts.